4-cyano-N-(3-(dimethylamino)propyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-cyano-N-[3-(dimethylamino)propyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C22H24N4OS.ClH/c1-15-12-16(2)20-19(13-15)24-22(28-20)26(11-5-10-25(3)4)21(27)18-8-6-17(14-23)7-9-18;/h6-9,12-13H,5,10-11H2,1-4H3;1H
• InChI Key: BNLLALMENFAVSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)N(CCCN(C)C)C(=O)C3=CC=C(C=C3)C#N)C.Cl
• Molecular Formula: C22H25ClN4OS
• Molecular Weight: 429.0 g/mol

Description

4-cyano-N-(3-(dimethylamino)propyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C22H25ClN4OS and its molecular weight is 428.98. The purity is usually 95%.
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Scientific Research Applications

Central Nervous System Agents

Compounds similar to the one have been synthesized and evaluated as potential central nervous system agents. For instance, derivatives containing the dimethylamino group have shown significant activity against tetrabenazine-induced ptosis, a property common to many antidepressants. Such compounds demonstrate the potential of benzamide derivatives in CNS-related therapeutic applications (L. Martin et al., 1981).

Corrosion Inhibition

Benzothiazole derivatives, closely related to the compound , have been synthesized to study their effects as corrosion inhibitors for steel in acidic environments. The studies indicate that these compounds can effectively prevent corrosion, providing insights into their potential use in industrial applications (Zhiyong Hu et al., 2016).

Dynamin GTPase Inhibition

In the field of molecular biology, derivatives of the benzamide compound have been developed as inhibitors of dynamin GTPase. These inhibitors are crucial for understanding cellular processes like endocytosis, offering potential therapeutic applications in diseases where these processes are disrupted (C. Gordon et al., 2013).

Antimicrobial Activities

Some derivatives based on the benzothiazole moiety have been synthesized and tested for their antimicrobial activities. These compounds show promise in combating various microbial infections, highlighting the potential pharmaceutical applications of benzamide derivatives (M. Gouda et al., 2010).

Anti-Inflammatory Drugs

Research on compounds derived from benzamide, including those similar to the specified compound, has revealed potential applications as nonsteroidal anti-inflammatory drugs. Such compounds have been shown to exhibit anti-inflammatory activity, indicating their potential use in treating inflammation-related conditions (D. Lynch et al., 2006).

Synthesis of Heterocycles

The compound and its derivatives have been used in the synthesis of various heterocyclic compounds, which are crucial in pharmaceutical chemistry for creating novel therapeutic agents (S. Bondock et al., 2011).